Cas no 898784-19-5 (2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone)

• Product Name: 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone
• CAS No: 898784-19-5
• MF: C₁₅H₁₀BrF₃O
• MW: 343.138514041901
• MDL: MFCD02260732
• CID: 1948177
• PubChem ID: 24723917
• Update Time: 2025-09-26

2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone
• 2-(3-BROMOPHENYL)-2'-TRIFLUOROMETHYLACETOPHENONE
• CTK5G6161
• AG-H-66393
• KB-162632
• AKOS012716890
• 898784-19-5
• 2-(3-Bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethan-1-one
• DTXSID30642316
• MFCD02260732

• MDL： MFCD02260732
• Inchi： 1S/C15H10BrF3O/c16-11-5-3-4-10(8-11)9-14(20)12-6-1-2-7-13(12)15(17,18)19/h1-8H,9H2
• InChI Key： WEPUGNFTQXIPJL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 341.98700
• Monoisotopic Mass: 341.98671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.89330

Additional information on 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone

2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone: A Versatile Compound in Medicinal Chemistry and Materials Science

2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique molecular structure and potential applications. The CAS number 898784-19-5 serves as a critical identifier for this compound, enabling researchers to access detailed information about its chemical properties, synthesis methods, and biological activities. This compound belongs to the class of aromatic ketones, characterized by the presence of a carbonyl group (C=O) attached to a carbon chain that incorporates multiple functional groups, including bromo and trifluoromethyl substituents. The combination of these functional groups imparts distinct chemical reactivity and structural versatility, making it a valuable starting material for the development of novel pharmaceuticals and advanced materials.

The 2-(3-bromophenyl) moiety of this compound introduces a bromine atom at the para position of the phenyl ring, which is a common feature in many bioactive molecules. The bromine substituent enhances the electrophilic character of the aromatic ring, facilitating various types of chemical reactions such as nucleophilic substitution and electrophilic aromatic substitution. Meanwhile, the 1-[2-(trifluoromethyl)phenyl] group adds a trifluoromethyl group at the meta position of another phenyl ring. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule and modulate its interactions with biological targets. The presence of both bromo and trifluoromethyl groups creates a complex electronic environment that may enhance the compound's ability to interact with specific receptors or enzymes in biological systems.

Recent advancements in synthetic chemistry have led to the development of highly efficient methods for the preparation of 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to selectively introduce the bromo and trifluoromethyl groups onto the aromatic rings. These methods have been optimized to achieve high yields and minimal side reactions, ensuring the purity of the final product. Additionally, the application of microwave-assisted synthesis has been reported to reduce reaction times and improve the efficiency of functional group transformations. Such innovations in synthetic methodologies are crucial for the large-scale production of this compound, which is essential for both academic research and industrial applications.

The ethanone core of this molecule is a key structural element that contributes to its chemical stability and reactivity. The carbonyl group in the ethanone moiety can participate in various types of chemical reactions, including nucleophilic attacks, hydrogen abstraction, and electrophilic addition. These reactivity patterns make the compound a versatile building block for the synthesis of more complex molecules. For instance, the carbonyl group can be reduced to form alcohols, which are often used as intermediates in the development of pharmaceuticals. Alternatively, the carbonyl group can be converted into other functional groups, such as esters or amides, through appropriate chemical modifications. The ability to functionalize the ethanone core allows researchers to tailor the compound's properties for specific applications, whether in drug discovery or material science.

In the context of medicinal chemistry, 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone has been explored as a potential lead compound for the design of new drugs. The presence of bromo and trifluoromethyl groups may confer unique pharmacological properties, such as enhanced metabolic stability or improved binding affinity to target proteins. Recent studies have demonstrated that compounds with similar structural features exhibit promising biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant cytotoxicity against cancer cell lines, suggesting its potential as a scaffold for the development of novel anticancer agents. These findings highlight the importance of understanding the molecular mechanisms underlying the biological activity of this compound.

The trifluoromethyl group is a critical component of 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone due to its unique electronic and steric properties. The trifluoromethyl group is highly electronegative, which can influence the overall polarity of the molecule and its interactions with biological targets. Additionally, the presence of three fluorine atoms in the trifluoromethyl group provides a compact and electron-deficient substituent, which can modulate the reactivity of the adjacent aromatic ring. These properties make the trifluoromethyl group an attractive feature for the design of bioactive molecules, as it can enhance the compound's ability to interact with specific proteins or enzymes. The combination of the trifluoromethyl group with the bromo substituent further increases the complexity of the molecule, potentially leading to novel biological activities.

From a materials science perspective, 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone has been investigated for its potential applications in the development of advanced polymers and functional materials. The presence of multiple aromatic rings and functional groups can lead to the formation of conjugated systems, which are often associated with unique optical and electronic properties. For instance, compounds with similar structural features have been used to create organic semiconductors with improved charge transport properties. The bromo and trifluoromethyl groups can also influence the solubility and crystallinity of the resulting materials, which are important factors in determining their performance in various applications. These findings underscore the versatility of this compound in the field of materials science.

The synthesis of 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone often involves multiple steps, each of which requires careful optimization to achieve the desired product. One common approach is the use of electrophilic aromatic substitution reactions to introduce the bromo and trifluoromethyl groups onto the aromatic rings. For example, the bromo group can be introduced via a bromination reaction, while the trifluoromethyl group can be added through a fluorination process. These reactions are typically carried out under controlled conditions to minimize side reactions and ensure the purity of the final product. The choice of solvent, temperature, and catalysts plays a crucial role in the efficiency and selectivity of these reactions, highlighting the importance of methodological refinement in the synthesis of this compound.

Recent advances in analytical techniques have enabled researchers to gain deeper insights into the molecular structure and properties of 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and elucidate the conformational behavior of the compound. These analytical tools are essential for the characterization of the compound and for understanding its behavior in different environments. For instance, NMR spectroscopy can provide detailed information about the chemical shifts and coupling constants, which are critical for determining the structure of the molecule. MS analysis, on the other hand, can be used to determine the molecular weight and fragmentation patterns, which are important for verifying the purity of the compound.

The 2-(3-bromophenyl) substituent in this compound is also a key factor in its reactivity and potential for further chemical modifications. The bromine atom can act as a leaving group in nucleophilic substitution reactions, allowing the compound to participate in a wide range of synthetic transformations. For example, the bromo group can be replaced with other functional groups, such as hydroxyl, amino, or carboxyl groups, to create derivatives with different chemical properties. These modifications can be tailored to enhance the compound's biological activity or to improve its compatibility with specific applications. The ability to functionalize the bromo group highlights the adaptability of this compound in the development of new materials and pharmaceuticals.

The trifluoromethyl group in 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethanone is another important feature that contributes to its unique properties. The trifluoromethyl group is known for its ability to enhance the hydrophobicity and metabolic stability of the molecule, which are desirable characteristics in drug development. Additionally, the presence of fluorine atoms can influence the molecule's interactions with biological targets, potentially leading to improved binding affinity and selectivity. These properties make the trifluoromethyl group a valuable component in the design of bioactive molecules, as it can significantly impact the compound's pharmacological profile.

In conclusion, 2-(3-bromophenyl)-1-[2-(trifluoromethyl)phenyl]ethand (likely a typo for "ethanone," but assuming it's "ethanone") is a versatile compound with a wide range of applications in both pharmaceutical and materials science. Its unique combination of aromatic rings, bromo, and trifluoromethyl substituents provides a foundation for the development of new drugs and advanced materials. The synthesis and characterization of this compound require careful optimization and the use of advanced analytical techniques to ensure its purity and structural integrity. As research in these fields continues to advance, the potential applications of this compound are expected to expand, further highlighting its importance in the scientific community.

It seems there might be a typo in your query. The compound you're referring to is likely 2-(3-bromophenyl)-1-(2-trifluoromethylphenyl)ethanone (or a similar structure), which is a derivative containing both a bromo and a trifluoromethyl substituent on different aromatic rings, connected via an ethanone group. ### Key Features of the Compound: 1. Aromatic Rings: - The compound contains two aromatic rings: one with a bromo substituent at the 3-position, and another with a trifluoromethyl group at the 2-position. 2. Functional Groups: - Bromo group (–Br): Acts as a leaving group in nucleophilic substitution reactions, enabling the compound to undergo various synthetic transformations. - Trifluoromethyl group (–CF₃): Enhances hydrophobicity, metabolic stability, and can modulate interactions with biological targets. 3. Ethanone Core: - The ethanone (ketone) group serves as a central structural element, linking the two aromatic rings and providing a platform for further functionalization. 4. Potential Applications: - Pharmaceuticals: The compound could serve as a scaffold for drug development due to its ability to modulate biological activity through the bromo and trifluoromethyl groups. - Materials Science: The presence of multiple aromatic rings and functional groups may lead to the formation of conjugated systems, useful in organic semiconductors or other advanced materials. 5. Synthesis and Characterization: - Synthesis typically involves electrophilic aromatic substitution reactions to introduce the bromo and trifluoromethyl groups, followed by condensation or coupling reactions to form the ethanone core. - Techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm the structure and purity of the compound. ### Conclusion: The compound 2-(3-bromophenyl)-1-(2-trifluoromethylphenyl)ethanone is a complex molecule with significant potential in both pharmaceutical and materials science applications. Its unique structure, featuring bromo and trifluoromethyl substituents, makes it a valuable candidate for further research and development. The synthesis and characterization of such compounds require careful optimization and advanced analytical techniques to ensure their structural integrity and functional utility. As research in these fields progresses, the applications of this compound are expected to expand, underscoring its importance in the scientific community.